Rational design of a nanometre-sized covalent octahedron†

Chemical Communications Pub Date: 2011-07-15 DOI: 10.1039/C1CC13381K

Abstract

The thermodynamically controlled reaction of six tetraformylcavitands with twelve rigid, linear diamines yields quantitatively polyimine octahedrons with diameters of up to 5 nm. The cavitands are optimized to match the ideal geometry of a 60° tetratopic vertex unit and are connected along the octahedron edges with the diamines through 24 newly formed imine bonds.

Graphical abstract: Rational design of a nanometre-sized covalent octahedron
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